Cas no 2177365-66-9 (3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea)

• Product Name: 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea
• CAS No: 2177365-66-9
• MF: C₂₀H₂₃ClN₂O₃
• MW: 374.861224412918
• CID: 5337797
• Update Time: 2025-11-01

3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)urea
• 1-(2-chlorophenyl)-3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea
• 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea

• Inchi： 1S/C20H23ClN2O3/c21-17-8-4-5-9-18(17)23-19(24)22-14-20(25,15-6-2-1-3-7-15)16-10-12-26-13-11-16/h1-9,16,25H,10-14H2,(H2,22,23,24)
• InChI Key： MEMBXGKOBFOUOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC(C1C=CC=CC=1)(C1CCOCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 452
• XLogP3: 2.8
• Topological Polar Surface Area: 70.6

Additional information on 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea

Introduction to 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea (CAS No. 2177365-66-9)

3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea, with the CAS number 2177365-66-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a urea moiety, a chlorophenyl group, and a tetrahydropyran (oxane) ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea involves multiple steps, typically starting from readily available precursors. The key synthetic routes often involve the formation of the urea linkage through the reaction of an isocyanate with an appropriate amine or alcohol. The introduction of the chlorophenyl and tetrahydropyran groups can be achieved through selective functional group transformations and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

In terms of its physical and chemical properties, 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point, molecular weight, and other physicochemical parameters have been well-documented in the literature. These properties are crucial for understanding its behavior in various biological systems and for optimizing its formulation in pharmaceutical applications.

The biological activity of 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. In vitro studies have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to modulate the activity of certain ion channels and receptors, further contributing to its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are focusing on specific patient populations, such as those with osteoarthritis and neuropathic pain, to assess its clinical benefits more comprehensively.

Beyond its therapeutic applications, 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea has also been explored for its potential use as a research tool in understanding biological processes. Its ability to selectively target certain pathways makes it valuable for studying mechanisms underlying pain perception and inflammation. Additionally, it has been used in combination with other compounds to develop novel drug delivery systems that enhance bioavailability and reduce side effects.

In conclusion, 3-(2-chlorophenyl)-1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]urea (CAS No. 2177365-66-9) represents a promising compound with significant potential in both research and clinical settings. Its unique structural features, coupled with its diverse biological activities, make it an exciting area of focus for future studies. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.